2-Methyl-6-nitro-2H-benzo[B][1,4]thiazin-3(4H)-one

• IUPAC Name: 2-methyl-6-nitro-4H-1,4-benzothiazin-3-one
• InChI: InChI=1S/C9H8N2O3S/c1-5-9(12)10-7-4-6(11(13)14)2-3-8(7)15-5/h2-5H,1H3,(H,10,12)
• InChI Key: BKCNCIQMFHFQGI-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC2=C(S1)C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C9H8N2O3S
• Molecular Weight: 224.24 g/mol

Description

2-Methyl-6-nitro-2H-benzo[B][1,4]thiazin-3(4H)-one is a useful research compound. Its molecular formula is C9H8N2O3S and its molecular weight is 224.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Anti-Microbial Activity: Maheshwari and Goyal (2016) synthesized 1-(6-nitro-2H-benzo[b][1,4]thiazine-3(4H)-ylidene)hydrazine-1,1-dioxide derivatives, including compounds with 2-methyl and 6-nitro groups, showing potent antimicrobial activity (Maheshwari & Goyal, 2016).

• Antimicrobial Properties of Derivatives: In a follow-up study in 2017, Maheshwari and Goyal synthesized similar compounds and confirmed their potent antimicrobial properties, especially compound 6f, which again included methyl at the 2 position and nitro groups (Maheshwari & Goyal, 2017).

• Dearomatization and Decarbonylation in Antitubercular Agents: Richter et al. (2022) explored chemical transformations of benzothiazinones, including 8-nitro variants, which are potent antimycobacterial agents. They found that methylation led to inactivity against Mycobacterium tuberculosis (Richter et al., 2022).

• Efficient Synthesis of Benzothiazine Compounds: Souza et al. (2010) described the synthesis of new benzothiazine compounds, including those with nitro substituents, and analyzed their properties using spectroscopic methods (Souza et al., 2010).

• Microwave Synthesis and Biological Evaluation: Meng et al. (2013) conducted microwave synthesis of chiral N-Benzyl-2-methyl-2H-benzo[b][1,4]thiazin-3(4H)-ones, demonstrating good inhibition against Gram-positive bacteria (Meng et al., 2013).

• Application in Annulation Reaction: Sun et al. (2018) investigated the acid-catalyzed domino reaction of benzo[b][1,4]thiazin derivatives, producing high yields of 2-arylbenzo[b]pyrrolo[1,2-d][1,4]thiazine-3-carboxylates, demonstrating the compound's utility in synthetic chemistry (Sun et al., 2018).

• Knoevenagel Condensation Synthesis: Souza et al. (2006) described the synthesis of benzylidene benzothiazine compounds via Knoevenagel condensation, providing insights into their physico-chemical properties (Souza et al., 2006).

• Synthesis as Thio Analogues of Natural Hemiacetals: Sicker et al. (1994) explored the electrochemical reduction methods for synthesizing 2H-1,4-benzothiazin derivatives, which are thio analogues of natural allelochemicals (Sicker et al., 1994).